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Compound of Interest

Compound Name: Acetyl-L-threonine-d5

Cat. No.: B12387397

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Acetyl-L-threonine-d5. The following procedural
guidance outlines operational and disposal plans to ensure the safe and effective use of this
compound in a laboratory setting.

Hazard Identification

Acetyl-L-threonine-d5 is a stable, non-radioactive isotope-labeled form of Acetyl-L-threonine.
While comprehensive toxicological data for this specific deuterated compound is not readily
available, the Safety Data Sheet (SDS) for the closely related L-threonine (D5, 97%; 15N, 98%)
indicates that it is not classified as a hazardous substance.[1] Similarly, the SDS for non-
deuterated L-Threonine also states it is not considered hazardous.[2] However, as with any
chemical, it should be handled with care, following good laboratory practices. Potential, though
unconfirmed, hazards may include irritation to the eyes, skin, and respiratory tract upon
exposure.[1]

Personal Protective Equipment (PPE)

The consistent use of appropriate personal protective equipment is crucial to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE
for handling Acetyl-L-threonine-d5.
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Protection Type Equipment Specification & Use

Must be worn at all times in the
Safety Glasses with Side laboratory to protect against

Eye/Face Protection ) )
Shields or Goggles dust particles and splashes.[1]

[2]

Change gloves frequently,
especially if they become
] Disposable Nitrile or Latex contaminated.[1][3] Avoid
Hand Protection
Gloves petroleum-based hand
creams, as they may increase

glove permeability.[3]

A full-length lab coat, worn
closed with sleeves rolled

Body Protection Laboratory Coat down, is required to protect
skin and clothing from

contamination.[3][4]

Recommended when handling
) ) NIOSH/CEN Approved large quantities of the powder
Respiratory Protection ) ]
Respirator outside of a fume hood or

when dust formation is likely.[1]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for maintaining the
integrity of the compound and the safety of laboratory personnel.

Engineering Controls

e Ventilation: Work should be conducted in a well-ventilated area. A chemical fume hood is
recommended for procedures that may generate dust or aerosols.[1]

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace by cleaning the area and ensuring all required equipment is within reach.
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» Weighing (Solid Form):

o If possible, weigh the compound within a chemical fume hood or a ventilated balance
enclosure to minimize inhalation of any fine powder.

o Use appropriate tools (e.g., spatula) to handle the solid. Avoid creating dust clouds.
e Solution Preparation:
o When preparing solutions, slowly add the solid to the solvent to avoid splashing.

o The choice of solvent is critical to prevent the exchange of deuterium atoms. Use high-
purity aprotic solvents such as acetonitrile, methanol, or ethyl acetate.[5] Avoid acidic or
basic aqueous solutions which can compromise isotopic purity.[5][6]

Storage

Proper storage is critical to maintain the stability and isotopic purity of Acetyl-L-threonine-d5.

[51[6]

Form Storage Condition Rationale

) N Store at -20°C or colder in a Protects from moisture and
Solid (Lyophilized Powder) ) o )
desiccator.[5] minimizes degradation.

Store in a tightly sealed, amber  Protects from light and
Solutions vial at 2-8°C (short-term) or prevents solvent evaporation
-20°C (long-term).[5][6] and degradation.

Spill and Emergency Procedures
Spill Cleanup:

o Evacuate the immediate area if a large amount of dust is generated.

o Wear appropriate PPE, including respiratory protection if necessary.
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o For solid spills, gently sweep or vacuum the material. Avoid dry sweeping that creates dust.
Place the collected material into a sealed container for disposal.[1]

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

e Clean the spill area with soap and water.

First Aid Measures:

Exposure Route Procedure

) Move the person to fresh air. If breathing is
Inhalation - _ .
difficult, seek medical attention.[1][2]

) Wash the affected area immediately with soap
Skin Contact
and plenty of water.[1][2]

Flush eyes with water for at least 15 minutes as
Eye Contact )
a precaution.[1]

) Rinse mouth with water. Do not induce vomiting.
Ingestion _ _
Seek medical attention.[1]

Disposal Plan

e Unused Product: Dispose of surplus and non-recyclable solutions by offering them to a
licensed disposal company.[1] Do not dispose of down the drain or in regular trash.

o Contaminated Materials: All disposable materials that have come into contact with the
chemical (e.g., gloves, pipette tips, paper towels) should be collected in a sealed, labeled
container and disposed of as chemical waste according to local, state, and federal
regulations.

Visualized Workflows and Relationships

To further clarify the procedures and safety hierarchy, the following diagrams are provided.
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Caption: Experimental workflow for handling Acetyl-L-threonine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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